Cas no 1182284-43-0 (Sodium 3'-(trifluoromethyl)-[1,1'-biphenyl]-4-sulfonate)

• Product Name: Sodium 3'-(trifluoromethyl)-[1,1'-biphenyl]-4-sulfonate
• CAS No: 1182284-43-0
• MF: C₁₃H₈F₃NaO₃S
• MW: 324.250803947449
• CID: 97714
• Update Time: 2023-08-03

Sodium 3'-(trifluoromethyl)-[1,1'-biphenyl]-4-sulfonate Chemical and Physical Properties

Names and Identifiers

• [1,1'-Biphenyl]-4-sulfonicacid, 3'-(trifluoromethyl)-, sodium salt (1:1)
• sodium 3'-(trifluoromethyl)-[1,1'-biphenyl]-4-sulfonate
• VU0549422-1
• Sodium 3'-(trifluoromethyl)-[1,1'-biphenyl]-4-sulfonate

• Inchi： 1S/C13H9F3O3S.Na/c14-13(15,16)11-3-1-2-10(8-11)9-4-6-12(7-5-9)20(17,18)19;/h1-8H,(H,17,18,19);/q;+1/p-1
• InChI Key： OLJJCODEJMDIOV-UHFFFAOYSA-M
• SMILES： S(C1C=CC(=CC=1)C1C=CC=C(C(F)(F)F)C=1)(=O)(=O)[O-].[Na+]

Computed Properties

• Exact Mass: 324.004
• Monoisotopic Mass: 324.004
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 6
• Heavy Atom Count: 21
• Rotatable Bond Count: 2
• Complexity: 425
• Covalently-Bonded Unit Count: 2
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Topological Polar Surface Area: 65.6